Cas no 1806189-24-1 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806189-24-1
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4812670
• Update Time: 2025-07-01

Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)4-2-6(20-10(13,14)15)5(3-16)17-7(4)8(11)12/h2,8H,3,16H2,1H3
• InChI Key： PJHXEVLHGIGBEQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=C(C(CN)=N1)OC(F)(F)F)F

Computed Properties

• Exact Mass: 300.05333296 g/mol
• Monoisotopic Mass: 300.05333296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4
• Molecular Weight: 300.18

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate

Advanced Insights into Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806189-24-1)

Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate, identified by the CAS registry number 1806189-24-1, is a highly specialized organic compound with significant applications in various fields, particularly in the realms of agricultural chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a pyridine ring substituted with multiple functional groups, including an amino group, a difluoromethyl group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and esterification processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in streamlining the synthesis process. These developments have not only enhanced the scalability of production but also reduced the environmental footprint associated with its manufacturing.

In terms of applications, Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate has garnered significant attention in agricultural chemistry as a potential herbicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a promising candidate for controlling invasive weed species. Recent studies have demonstrated its efficacy in suppressing the growth of problematic weeds such as Ambrosia artemisiifolia and Conyza canadensis. Furthermore, its selectivity towards target plants over crops has been validated through field trials, indicating its potential for sustainable agricultural practices.

Beyond agriculture, this compound has also shown promise in the pharmaceutical industry as a lead molecule for developing novel kinase inhibitors. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have revealed that this compound exhibits potent inhibitory activity against several kinases, such as Aurora kinase A and JAK2. Its ability to selectively target these enzymes without causing significant cytotoxicity to normal cells underscores its potential as a therapeutic agent.

The structural versatility of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate also makes it an attractive scaffold for drug discovery programs. Researchers have explored various strategies to modify its substituents to enhance its pharmacokinetic properties, such as increasing bioavailability and improving metabolic stability. For instance, the introduction of electron-withdrawing groups has been shown to prolong the compound's half-life in vivo, thereby enhancing its therapeutic efficacy.

From an environmental perspective, the ecological impact of this compound has been rigorously assessed to ensure compliance with global regulatory standards. Studies conducted under controlled conditions have demonstrated that it degrades efficiently under aerobic conditions, minimizing its persistence in the environment. Additionally, its low toxicity profile towards non-target organisms suggests that it poses minimal risks to ecosystems when used responsibly.

In conclusion, Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806189-24-1) represents a cutting-edge compound with multifaceted applications across diverse industries. Its unique chemical structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a valuable asset in both agricultural and pharmaceutical sectors. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in addressing contemporary challenges in science and technology.